Cas no 126824-10-0 (2-amino-5-(4-methyl-1-piperazinyl)-Phenol)

• Product Name: 2-amino-5-(4-methyl-1-piperazinyl)-Phenol
• CAS No: 126824-10-0
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• MDL: MFCD16249650
• CID: 1103765
• PubChem ID: 68678870
• Update Time: 2025-04-20

2-amino-5-(4-methyl-1-piperazinyl)-Phenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(4-methyl-1-piperazinyl)-Phenol
• CUNQCKLRNYHINB-UHFFFAOYSA-N
• SCHEMBL3531372
• 2-amino-5-(4-methylpiperazin-1-yl)phenol
• 2-amino-5-(4-methyl-piperazin-1-yl)-phenol
• 126824-10-0

• MDL： MFCD16249650
• Inchi： 1S/C11H17N3O/c1-13-4-6-14(7-5-13)9-2-3-10(12)11(15)8-9/h2-3,8,15H,4-7,12H2,1H3
• InChI Key： CUNQCKLRNYHINB-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)N1CCN(C)CC1)N

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.7Ų